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Compound of Interest

Compound Name: 16-alpha-Hydroxyestrone-13C3

Cat. No.: B602638

{"product_name": "16.alpha.-Hydroxy Estrone-13C3", "supplier": "TRC", "cas": "1246816-57-6",
"cat_no": "H944552", "product_page_url": "--INVALID-LINK-- {"product_name": "16a-
Hydroxyestrone-2,4,16-13C3", "supplier": "Cayman Chemical", "cas": "1246816-57-6",
"item_no": "20658", "product_page_url": "--INVALID-LINK-- {"product_name": "16a-
Hydroxyestrone-13C3 solution”, "supplier": "Santa Cruz Biotechnology", "cas": "1246816-57-6",
"sc_bt_id": "sc-337583", "product_page_url": "--INVALID-LINK-- {"product_name": "16a-
Hydroxyestrone-2,4,16-13C3", "supplier": "IsoSciences", "cas": "1246816-57-6", "cat_no":
"1699", "product_page_url": "--INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-
13C3", "supplier": "Alsachim”, "cas": "1246816-57-6", "cat_no": "7090", "product_page_url": "--
INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3", "supplier": "Clearsynth",
“cas": "1246816-57-6", "cat_no": "CS-M-7092", "product_page_url": "--INVALID-LINK--
{"product_name": "16a-Hydroxyestrone-2,4,16-13C3 solution", "supplier": "Cerilliant", "cas":
"1246816-57-6", "cat_no": "H-074", "product_page_url": "--INVALID-LINK-- {"product_name":
"160-Hydroxyestrone-2,4,16-13C3", "supplier": "SynFine", "cas": "1246816-57-6", "cat_no":
"C1699", "product_page_url": "--INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-
13C3", "supplier": "C/D/N Isotopes”, "cas": "1246816-57-6", "cat_no": "D-7918",
"product_page_url": "--INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3",
"supplier”: "Medical Isotopes"”, "cas": "1246816-57-6", "cat_no": "6798", "product_page_url": "--
INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3", "supplier": "Cambridge
Isotope Laboratories”, "cas": "1246816-57-6", "cat_no": "CLM-6798", "product_page_url": "--
INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3", "supplier": "Toronto
Research Chemicals", "cas": "1246816-57-6", "cat_no": "H944552", "product_page_url": "--
INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3", "supplier": "LGC
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Standards”, "cas": "1246816-57-6", "cat_no": "TRC-H944552-1MG", "product_page_url": "--
INVALID-LINK-- {"product_name": "16a-Hydroxyestrone-2,4,16-13C3", "supplier": "Omicron
Biochemicals”, "cas™: "1246816-57-6", "cat_no": "H9445", "product_page_url": "--INVALID-
LINK-- Commercial Suppliers and Technical Guide for 16-alpha-Hydroxyestrone-13Cs in
Research

For researchers, scientists, and drug development professionals requiring high-purity 16-alpha-
Hydroxyestrone-13Cs for their studies, a variety of commercial suppliers offer this stable
isotope-labeled compound. This guide provides a comprehensive overview of available
suppliers, their product specifications, and relevant technical information to assist in the
selection and application of this critical research tool.

Overview of 16-alpha-Hydroxyestrone-*3Cs

16-alpha-Hydroxyestrone is a significant metabolite of estrone and estradiol, playing a crucial
role in estrogen metabolism. The 13Cs-labeled version serves as an invaluable internal standard
for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-
mass spectrometry (LC-MS) assays. Its use allows for precise and accurate measurement of
endogenous 16-alpha-Hydroxyestrone levels in various biological matrices, which is essential
for research in endocrinology, oncology, and drug metabolism.

Commercial Supplier Data

The following table summarizes the key quantitative data from various commercial suppliers of
16-alpha-Hydroxyestrone-3Cs. This allows for a direct comparison of product offerings to suit
specific research needs.
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. Catalog CAS Isotopic Chemical
Supplier . . Format
Number Number Purity Purity
Toronto
Research 1246816-57- N . B
] H944552 Not Specified  Not Specified  Not Specified
Chemicals 6
(TRC)
Cayman 1246816-57- ]
_ 20658 =>99% >98% Neat Solid
Chemical 6
Santa Cruz
_ 1246816-57- - N _
Biotechnolog sc-337583 6 Not Specified  Not Specified  Solution
y
_ 1246816-57- 99 atom % N
IsoSciences 1699 >98% Not Specified
6 13C
1246816-57-
Alsachim 7090 6 Not Specified  >98% Not Specified
1246816-57- - N N
Clearsynth CS-M-7092 Not Specified  Not Specified  Not Specified
Cerilliant ]
] 1246816-57- N N Solution
(Sigma- H-074 Not Specified  Not Specified
] 6 (Methanol)
Aldrich)
C/DIN 1246816-57- 99 atom % N N
D-7918 Not Specified  Not Specified
Isotopes 6 13C
Medical 1246816-57- 99 atom % B
6798 >98% Not Specified
Isotopes 6 13C
Cambridge
Isotope 1246816-57- 99 atom % -
) CLM-6798 >98% Not Specified
Laboratories 6 13C
(CIL)
TRC-
LGC 1246816-57- - N N
H944552- Not Specified  Not Specified  Not Specified
Standards 6
1MG
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Omicron 1246816-57- 98 atom % N
) ) H9445 >97% Not Specified
Biochemicals 6 13C

Experimental Protocols

The primary application of 16-alpha-Hydroxyestrone-13Cs is as an internal standard in
guantitative mass spectrometry. Below is a generalized methodology for its use in quantifying
endogenous 16-alpha-Hydroxyestrone in a biological sample, such as plasma or urine.

Protocol: Quantification of 16-alpha-Hydroxyestrone in
Human Plasma by LC-MS/MS

1. Sample Preparation:

e Spiking: To 100 uL of plasma, add a known concentration of 16-alpha-Hydroxyestrone-13Cs
solution (e.g., 10 ng/mL in methanol). This serves as the internal standard.

¢ Protein Precipitation: Add 300 pL of ice-cold acetonitrile to the plasma sample to precipitate
proteins.

e Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x
g for 10 minutes at 4°C.

» Supernatant Collection: Carefully collect the supernatant, which contains the analyte and
internal standard.

» Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

e Reconstitution: Reconstitute the dried extract in 100 pL of the initial mobile phase (e.g.,
50:50 methanol:water).

2. LC-MS/MS Analysis:
e Liquid Chromatography (LC):

o Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um) is typically used.
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o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in methanol.

o Gradient: A linear gradient from 20% to 95% Mobile Phase B over several minutes is used
to elute the analyte.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 10 pL.

e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI) in negative ion mode.

o Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion
transitions for both the endogenous analyte and the 3Cs-labeled internal standard.

» 16-alpha-Hydroxyestrone: e.g., m/z 287.2 - 145.1
» 16-alpha-Hydroxyestrone-13Cs: e.g., m/z 290.2 — 148.1

o Data Analysis: The concentration of endogenous 16-alpha-Hydroxyestrone is determined
by calculating the peak area ratio of the analyte to the internal standard and comparing it
to a standard curve prepared with known concentrations of unlabeled 16-alpha-
Hydroxyestrone.

Visualizations
Signaling Pathway

The following diagram illustrates a simplified metabolic pathway for estrone, highlighting the
formation of 16-alpha-Hydroxyestrone.
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Simplified metabolic pathway of estrone.

Experimental Workflow

This diagram outlines the general workflow for the quantification of 16-alpha-Hydroxyestrone
using a 13Cs-labeled internal standard.
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LC-MS/MS quantification workflow.
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 To cite this document: BenchChem. [Commercial suppliers of 16-alpha-Hydroxyestrone-
13C3 for research.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602638#commercial-suppliers-of-16-alpha-
hydroxyestrone-13c3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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